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pyrazole-4-carbonitrile

Cat. No.: B184829 Get Quote

Abstract: The pyrazole nucleus is a privileged five-membered heterocyclic scaffold renowned

for its broad spectrum of pharmacological activities.[1][2] When functionalized with a

nitrophenyl moiety, these derivatives exhibit enhanced and often specific biological actions,

making them a focal point in medicinal chemistry and drug discovery. The electron-withdrawing

nature of the nitro group significantly influences the molecule's electronic properties, receptor

binding affinity, and metabolic stability. This technical guide provides an in-depth analysis of the

structure-activity relationships (SAR) of nitrophenyl-pyrazole derivatives, focusing on their

anticancer, anti-inflammatory, and antimicrobial properties. It consolidates quantitative data

from recent studies, details key experimental protocols, and uses logical diagrams to illustrate

the critical interplay between chemical structure and biological function for researchers,

scientists, and drug development professionals.

The Nitrophenyl-Pyrazole Scaffold: Core Structure
and Synthesis
The foundational structure of the compounds discussed herein consists of a pyrazole ring

substituted with at least one nitrophenyl group. The positions of substitution on both the

pyrazole and the phenyl rings are critical for determining the molecule's biological activity. Key

points of modification include the position of the nitro group (ortho, meta, or para), substitutions
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at the N1 position of the pyrazole ring, and various substituents on the phenyl rings at other

positions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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